Cas no 620-78-0 ((2E)-2-(phenylmethylidene)butanoic acid)
(2E)-2-(Phenylmethylidene)butanoic acid is an α,β-unsaturated carboxylic acid featuring a conjugated system between the phenyl group and the carboxylic acid functionality. This structural motif imparts reactivity suitable for applications in organic synthesis, particularly as a Michael acceptor or intermediate in the preparation of heterocycles and fine chemicals. The compound’s conjugated double bond enhances its utility in cycloaddition reactions and nucleophilic additions. Its crystalline solid form at room temperature facilitates handling and storage. The phenyl substituent contributes to stability while allowing further functionalization, making it a versatile building block in pharmaceutical and agrochemical research. Purity and consistent composition are critical for reproducible results in synthetic workflows.
620-78-0 structure
Product Name:(2E)-2-(phenylmethylidene)butanoic acid
CAS No:620-78-0
MF:C11H12O2
MW:176.211783409119
MDL:MFCD00136914
CID:956109
PubChem ID:5462624
Update Time:2025-05-27
(2E)-2-(phenylmethylidene)butanoic acid Chemical and Physical Properties
Names and Identifiers
-
- (2Z)-2-(phenylmethylidene)butanoic acid
- (2Z)-2-benzylidenebutanoic acid
- Butanoic acid, 2-(phenylMethylene)-
- 2-Aethyl-3-phenyl-acrylsaeure
- 2-ethyl-3-phenyl-acrylic acid
- AC1NS7GO
- ethyl 3phenylpropenoic acid
- ethyl 3-phenylpropenoic acid
- NSC36176
- SureCN2918640
- NS-01472
- EN300-391563
- 2-benzylidenebutanoic acid
- MFCD00136914
- (2E)-2-benzylidenebutanoic acid
- G57832
- (2E)-2-(phenylmethylidene)butanoic acid
- (e)-2-benzylidenebutanoic acid
- (2E)-2-ethyl-3-phenyl-2-propenoic acid
- 620-78-0
- CS-0450488
- AKOS006274150
- 26197-64-8
- (2E)-2-(phenylmethylidene)butanoicacid
- 2-ethyl-3-phenylacrylic acid
- AS-871/43475214
- BBA19764
-
- MDL: MFCD00136914
- Inchi: 1S/C11H12O2/c1-2-10(11(12)13)8-9-6-4-3-5-7-9/h3-8H,2H2,1H3,(H,12,13)/b10-8+
- InChI Key: RUETZBUVTWCCIZ-CSKARUKUSA-N
- SMILES: OC(/C(=C/C1C=CC=CC=1)/CC)=O
Computed Properties
- Exact Mass: 176.08376
- Monoisotopic Mass: 176.083729621g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 200
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 37.3Ų
Experimental Properties
- PSA: 37.3
- LogP: 2.56460
(2E)-2-(phenylmethylidene)butanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | E575218-10mg |
(2E)-2-(phenylmethylidene)butanoic acid |
620-78-0 | 10mg |
$ 50.00 | 2022-06-05 | ||
| TRC | E575218-50mg |
(2E)-2-(phenylmethylidene)butanoic acid |
620-78-0 | 50mg |
$ 115.00 | 2022-06-05 | ||
| TRC | E575218-100mg |
(2E)-2-(phenylmethylidene)butanoic acid |
620-78-0 | 100mg |
$ 185.00 | 2022-06-05 | ||
| OTAVAchemicals | 1048373-100MG |
(2E)-2-(phenylmethylidene)butanoic acid |
620-78-0 | 99% | 100MG |
$114 | 2023-07-09 | |
| OTAVAchemicals | 1048373-250MG |
(2E)-2-(phenylmethylidene)butanoic acid |
620-78-0 | 99% | 250MG |
$148 | 2023-07-09 | |
| OTAVAchemicals | 1048373-1000MG |
(2E)-2-(phenylmethylidene)butanoic acid |
620-78-0 | 99% | 1g |
$229 | 2023-07-09 | |
| A2B Chem LLC | AG79483-100mg |
Butanoic acid, 2-(phenylMethylene)- |
620-78-0 | 99% | 100mg |
$327.00 | 2024-04-19 | |
| A2B Chem LLC | AG79483-250mg |
Butanoic acid, 2-(phenylMethylene)- |
620-78-0 | 99% | 250mg |
$365.00 | 2024-04-19 | |
| A2B Chem LLC | AG79483-1g |
Butanoic acid, 2-(phenylMethylene)- |
620-78-0 | 99% | 1g |
$455.00 | 2024-04-19 | |
| Key Organics Ltd | NS-01472-100mg |
(2E)-2-(phenylmethylidene)butanoic acid |
620-78-0 | >97% | 100mg |
£234.97 | 2025-02-08 |
(2E)-2-(phenylmethylidene)butanoic acid Related Literature
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
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